Cas no 1393584-00-3 (Methyl 5-bromo-3-methylpyrazine-2-carboxylate)

• Product Name: Methyl 5-bromo-3-methylpyrazine-2-carboxylate
• CAS No: 1393584-00-3
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4823426
• PubChem ID: 72218591
• Update Time: 2025-11-07

Methyl 5-bromo-3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-3-METHYLPYRAZINE-2-CARBOXYLATE
• AB85711
• Methyl 5-bromo-3-methylpyrazine-2-carboxylate

• Inchi： 1S/C7H7BrN2O2/c1-4-6(7(11)12-2)9-3-5(8)10-4/h3H,1-2H3
• InChI Key： JITXPUCFFMKBHU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(C)=N1

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 5-bromo-3-methylpyrazine-2-carboxylate

Methyl 5-bromo-3-methylpyrazine-2-carboxylate (CAS No. 1393584-00-3): A Comprehensive Overview

Methyl 5-bromo-3-methylpyrazine-2-carboxylate (CAS No. 1393584-00-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyrazine core with bromine and methyl substituents, makes it a versatile intermediate in the development of novel therapeutic agents.

The pyrazine scaffold is a heterocyclic aromatic compound that is widely recognized for its biological significance. Pyrazines and their derivatives have been extensively studied for their potential applications in medicinal chemistry, particularly in the design of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of bromine and methyl groups in Methyl 5-bromo-3-methylpyrazine-2-carboxylate enhances its reactivity, making it an attractive building block for further chemical modifications.

In recent years, there has been a surge in research focused on developing new synthetic methodologies for pyrazine derivatives. The compound Methyl 5-bromo-3-methylpyrazine-2-carboxylate has been utilized as a key intermediate in the synthesis of more complex molecules. For instance, it has been employed in the preparation of inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies as potential treatments for metabolic disorders and inflammation.

One of the most compelling aspects of Methyl 5-bromo-3-methylpyrazine-2-carboxylate is its role in the development of small-molecule drugs. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many pharmaceuticals. Similarly, the carboxylate group can be used to form amides or esters, expanding the compound's utility in drug design.

The pharmaceutical industry has been particularly interested in Methyl 5-bromo-3-methylpyrazine-2-carboxylate due to its potential as a precursor for antiviral and anticancer agents. Studies have demonstrated that pyrazine derivatives can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. Additionally, these compounds have shown cytotoxic effects against various cancer cell lines, making them valuable candidates for further development into novel chemotherapeutic agents.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 5-bromo-3-methylpyrazine-2-carboxylate's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding researchers in optimizing its pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of new therapeutics.

The synthesis of Methyl 5-bromo-3-methylpyrazine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and methylation of pyrazine precursors followed by esterification. The choice of reagents and reaction conditions can significantly impact the efficiency of these processes, highlighting the importance of rigorous process development.

In conclusion, Methyl 5-bromo-3-methylpyrazine-2-carboxylate (CAS No. 1393584-00-3) is a versatile compound with significant applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in the development of next-generation drugs.